![molecular formula C19H22N6O2 B3735347 2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one](/img/structure/B3735347.png)
2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one
Overview
Description
2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one, also known as EMAQ, is a novel quinazoline derivative that has gained significant attention in the scientific community due to its potential applications in various fields. EMAQ is a small molecule that has been shown to possess potent pharmacological activities, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one involves the inhibition of specific enzymes and receptors that are involved in various cellular processes. This compound has been shown to bind to specific sites on these enzymes and receptors, thereby blocking their activity and preventing downstream signaling pathways from being activated. The exact mechanism of action of this compound is still being investigated, and further research is needed to fully understand its pharmacological properties.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective properties. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, which are key processes involved in the regulation of cell growth and survival. This compound has also been shown to reduce inflammation and oxidative stress, which are known risk factors for a variety of diseases, including heart disease and cancer. In addition, this compound has been shown to have neuroprotective effects, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one is its potency and selectivity. This compound has been shown to have high affinity for specific enzymes and receptors, which makes it an attractive candidate for drug development. In addition, this compound has been shown to have low toxicity, which is an important consideration for drug development. However, one of the limitations of this compound is its solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the investigation of the mechanism of action of this compound, which may provide insights into its pharmacological properties. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound, which may have implications for a wide range of diseases and disorders.
Scientific Research Applications
2-{[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl}quinazolin-4(3H)-one has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by blocking the activity of specific enzymes that are involved in cell proliferation. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders. In cardiovascular disease, this compound has been shown to reduce inflammation and oxidative stress, which are known risk factors for heart disease.
properties
IUPAC Name |
2-[[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]methyl]-3H-quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O2/c1-2-13-11-16(24-19(21-13)25-7-9-27-10-8-25)20-12-17-22-15-6-4-3-5-14(15)18(26)23-17/h3-6,11H,2,7-10,12H2,1H3,(H,20,21,24)(H,22,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEYXNCJLCMSEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)N2CCOCC2)NCC3=NC4=CC=CC=C4C(=O)N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.